Cas no 71472-58-7 (7-Methyl-3,4-dihydro-2H-1,4-benzoxazine)

• Product Name: 7-Methyl-3,4-dihydro-2H-1,4-benzoxazine
• CAS No: 71472-58-7
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD17014030
• CID: 3029788
• PubChem ID: 12510545
• Update Time: 2025-06-08

7-Methyl-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-3,4-dihydro-2H-1,4-benzoxazine
• 7-Methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine

• MDL： MFCD17014030
• Inchi： 1S/C9H11NO/c1-7-2-3-8-9(6-7)11-5-4-10-8/h2-3,6,10H,4-5H2,1H3
• InChI Key： HHFJHCXBGHXHLU-UHFFFAOYSA-N
• SMILES： O1CCNC2C=CC(C)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 7-Methyl-3,4-dihydro-2H-1,4-benzoxazine

Research Brief on 7-Methyl-3,4-dihydro-2H-1,4-benzoxazine (CAS: 71472-58-7): Recent Advances and Applications

7-Methyl-3,4-dihydro-2H-1,4-benzoxazine (CAS: 71472-58-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in the areas of central nervous system (CNS) disorders, antimicrobial agents, and anti-inflammatory therapies. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, synthetic pathways, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the neuroprotective effects of 7-Methyl-3,4-dihydro-2H-1,4-benzoxazine derivatives. The research demonstrated that these compounds exhibit potent activity in modulating glutamate receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized in vitro and in vivo models to validate the compound's efficacy, revealing a significant reduction in oxidative stress and neuronal apoptosis. These findings suggest that 7-Methyl-3,4-dihydro-2H-1,4-benzoxazine could serve as a promising lead compound for developing novel neuroprotective agents.

In the realm of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters highlighted the compound's potential as an antibacterial agent. The study synthesized a series of derivatives and evaluated their activity against multidrug-resistant bacterial strains, including MRSA and Escherichia coli. The results indicated that certain derivatives of 7-Methyl-3,4-dihydro-2H-1,4-benzoxazine exhibited broad-spectrum antibacterial activity with minimal cytotoxicity to mammalian cells. This underscores its potential for addressing the growing challenge of antibiotic resistance.

Another area of interest is the compound's role in anti-inflammatory therapies. A 2022 study in European Journal of Pharmacology explored the mechanism by which 7-Methyl-3,4-dihydro-2H-1,4-benzoxazine derivatives inhibit pro-inflammatory cytokines such as TNF-α and IL-6. The research employed molecular docking simulations and cell-based assays to identify key interactions with inflammatory pathways. The findings suggest that these compounds could be developed into targeted therapies for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 7-Methyl-3,4-dihydro-2H-1,4-benzoxazine. A 2023 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route using green chemistry principles. The new method reduces the reliance on hazardous reagents and improves yield, making it more feasible for industrial-scale production. This is a critical step toward facilitating further preclinical and clinical studies.

In conclusion, 7-Methyl-3,4-dihydro-2H-1,4-benzoxazine (CAS: 71472-58-7) represents a multifaceted compound with significant potential across multiple therapeutic areas. Recent research has elucidated its neuroprotective, antimicrobial, and anti-inflammatory properties, while also advancing its synthetic accessibility. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications. The compound's versatility and efficacy position it as a valuable candidate for next-generation drug development.